Cas no 57015-05-1 (Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-)

Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- structure
57015-05-1 structure
Product name:Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
CAS No:57015-05-1
MF:C10H5F6NS
MW:285.208822011948
CID:346911

Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
    • Benzenecarbothioamide, N-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]-
    • Inchi: 1S/C10H5F6NS/c11-9(12,13)8(10(14,15)16)17-7(18)6-4-2-1-3-5-6/h1-5H
    • InChI Key: UKIQAGMADPRAKK-UHFFFAOYSA-N
    • SMILES: C1(C(/N=C(\C(F)(F)F)/C(F)(F)F)=S)=CC=CC=C1

Computed Properties

  • Exact Mass: 285.00475

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 194.4±50.0 °C(Predicted)
  • PSA: 12.36
  • pka: -8.56±0.50(Predicted)

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